Cas no 51079-72-2 (2-Heptanone, 6-ethoxy-6-methyl-)

• Product Name: 2-Heptanone, 6-ethoxy-6-methyl-
• CAS No: 51079-72-2
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 363337
• PubChem ID: 21485222
• Update Time: 2025-04-19

2-Heptanone, 6-ethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 6-ethoxy-6-methyl-
• 6-ethoxy-6-methylheptan-2-one
• 6-ethoxy-6-methyl-2-heptanone
• ZERAZAPSTDIZGP-UHFFFAOYSA-N
• DTXSID90614599
• SCHEMBL11708511
• 51079-72-2

• Inchi： 1S/C10H20O2/c1-5-12-10(3,4)8-6-7-9(2)11/h5-8H2,1-4H3
• InChI Key： ZERAZAPSTDIZGP-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(C)CCCC(C)=O

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3